Methyl 5-chloro-4-methylthiophene-3-carboxylate

• IUPAC Name: methyl 5-chloro-4-methylthiophene-3-carboxylate
• InChI: InChI=1S/C7H7ClO2S/c1-4-5(7(9)10-2)3-11-6(4)8/h3H,1-2H3
• InChI Key: FRGPZMUVVNASOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1C(=O)OC)Cl
• Molecular Formula: C7H7ClO2S
• Molecular Weight: 190.65 g/mol
• CAS RN: 1505339-78-5

Description

“Methyl 5-chloro-4-methylthiophene-3-carboxylate” is a chemical compound with the CAS Number: 1505339-78-5. It has a molecular weight of 190.65. It is in liquid form.

Molecular Structure Analysis

The Inchi Code for “this compound” is 1S/C7H7ClO2S/c1-4-5 (7 (9)10-2)3-11-6 (4)8/h3H,1-2H3. This code provides a unique identifier for the compound’s molecular structure.

Physical And Chemical Properties Analysis

“this compound” is a liquid compound. It has a molecular weight of 190.65. The compound is stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Synthesis and Chemical Reactions

Methyl 5-chloro-4-methylthiophene-3-carboxylate serves as a versatile intermediate in organic synthesis. It has been used in the chlorination and reaction with active hydrogen-containing compounds to produce various 5-substituted derivatives, indicating its utility in synthesizing heterocyclic compounds with potential pharmaceutical applications (Corral, Lissavetzky, & Manzanares, 1990). Furthermore, it has been involved in reactions leading to mono- and di-alkyl ethers of thiotetronic and α-halogenothiotetronic acids, showcasing its role in creating compounds with possible biological activity (Corral & Lissavetzky, 1984).

Antiviral Research

In antiviral research, derivatives of this compound, specifically designed to improve metabolic stability, therapeutic index, and antiviral potency, have shown promising results against yellow fever virus. This highlights its potential in the development of novel antiviral agents (Mayhoub, Khaliq, Kuhn, & Cushman, 2011).

Corrosion Inhibition

This compound and its derivatives have demonstrated significant efficacy as corrosion inhibitors for mild steel in acidic media. Their high inhibition efficiencies make them valuable in the field of corrosion science, offering a means to protect industrial equipment and infrastructure (Lagrenée, Mernari, Bouanis, Traisnel, & Bentiss, 2002).

Dyeing Polyester Fibres

This compound-related compounds have been utilized in the synthesis of novel monoazo disperse dyes for dyeing polyester fibers. These dyes offer a range of colors with very good levelness and fastness properties, although they exhibit poor photostability. This application demonstrates the compound's relevance in textile chemistry (Iyun, Bello, Abayeh, Jauro, & Shode, 2015).

Novel Synthetic Methods

Innovative synthetic methods involving this compound have been developed, such as a practical preparation method that offers advantages like operational simplicity and avoidance of strong bases. These methods facilitate the production of thiophene derivatives on a multikilogram scale, emphasizing the compound's importance in large-scale chemical synthesis (Kogami & Watanabe, 2011).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, H335. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Mechanism of Action

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43, 412-443
• ChemBK. (2024). 4-氨磺酰基-5-甲基噻吩-3-羧酸甲酯
• BMC Chemistry. (2018). Therapeutic importance of synthetic thiophene
• Springer. (2020). Recent strategies in the synthesis of thiophene derivatives

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